Cas no 2418694-03-6 (2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid)

• Product Name: 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid
• CAS No: 2418694-03-6
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 5677575
• PubChem ID: 165860952
• Update Time: 2025-08-05

2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid
• EN300-26630364
• 2418694-03-6
• 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid

• Inchi： 1S/C17H24N4O4/c1-10-12(8-19-9-16(24)25-17(3,4)5)6-14(20-21-18)11(2)13(10)7-15(22)23/h6,19H,7-9H2,1-5H3,(H,22,23)
• InChI Key： HHHWQDDMWOBCED-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C=C(C(C)=C(CC(=O)O)C=1C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.17975526g/mol
• Monoisotopic Mass: 348.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90Ų

Additional information on 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid

Chemical Compound CAS No. 2418694-03-6: 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic Acid

The compound with CAS No. 2418694-03-6, named 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes an azide group, a tert-butoxy group, and a phenyl ring with multiple substituents. The molecule's design suggests its utility in drug discovery, material science, and advanced chemical synthesis.

Key Features and Structure

The molecular structure of CAS No. 2418694-03-6 is notable for its functional groups and spatial arrangement. The presence of the azide group (-N₃) introduces unique reactivity and properties, often exploited in click chemistry for forming stable bonds. The tert-butoxy group (-OC(CH₃)₃) adds steric bulk and enhances solubility in organic solvents, making it suitable for various synthetic transformations. Additionally, the phenyl ring with methyl substituents at positions 2 and 6 provides a rigid framework that can influence the molecule's electronic properties and bioavailability.

Synthesis and Applications

The synthesis of CAS No. 2418694-03-6 involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient pathways to construct this compound with high purity. Its applications span across drug design, where it serves as a lead compound for developing bioactive agents targeting specific receptors or enzymes.

Biological Activity and Research Insights

Recent studies have highlighted the biological activity of CAS No. 2418694-03-6, particularly in modulating cellular signaling pathways. The azide group has been shown to participate in bioorthogonal reactions within living systems, enabling real-time tracking of molecular interactions. Furthermore, the tert-butoxy group contributes to the molecule's stability under physiological conditions, enhancing its potential as a therapeutic agent.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 2418694-03-6. It is recommended to conduct experiments under controlled conditions to minimize exposure risks. Storage guidelines include maintaining the compound in a cool, dry environment away from light to preserve its stability.

Future Prospects

The future of CAS No. 2418694-03-6 lies in its potential for further functionalization and application in emerging fields such as nanotechnology and personalized medicine. Researchers are actively exploring its use as a building block for constructing more complex molecules with tailored properties.

In conclusion, CAS No. 2418694-03-6, or 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,6-dimethylphenyl]acetic acid, represents a significant advancement in organic chemistry due to its versatile structure and promising applications across multiple disciplines.